1-Methoxy-4-nonylbenzene

• CAS RN: 32588-84-4
• Molecular Formula: C16H26O
• Molecular Weight: 234.38 g/mol
• IUPAC Name: 1-methoxy-4-nonylbenzene
• InChI: InChI=1S/C16H26O/c1-3-4-5-6-7-8-9-10-15-11-13-16(17-2)14-12-15/h11-14H,3-10H2,1-2H3
• InChI Key: YYLMVFZXSKQHTK-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCC1=CC=C(C=C1)OC

Description

1-Methoxy-4-nonylbenzene is a useful research compound. Its molecular formula is C16H26O and its molecular weight is 234.38 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of p-nonylphenol, 35 g, in 125 mL methylene chloride was mixed with a solution of 44.5 g KOH in 125 mL water. To this mixture was added 45 g iodomethane and 5.0 g tetra-n-butylammonium bromide. The whole mixture was vigorously stirred at 40° C. for one hour. After cooling to room temperature, the phases were separated and the aqueous phase extracted with 50 mL methylene chloride. The combined methylene chloride layers were concentrated to an oil which was taken up in 200 mL of petroleum ether and filtered to remove the residual phase transfer catalyst. Finally, the petroleum ether was removed under vacuum to give 31.1 g (84%) of p-nonylanisole.